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Compound of Interest

Compound Name:
5-Bromo-N-tert-butyl-2-

thiophenesulfonamide

Cat. No.: B1272335 Get Quote

Essential Safety and Handling Guide for 5-
Bromo-N-tert-butyl-2-thiophenesulfonamide
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 5-
Bromo-N-tert-butyl-2-thiophenesulfonamide (CAS: 286932-39-6). Adherence to these

procedures is essential for ensuring personal safety and regulatory compliance in the

laboratory.

Hazard Summary
5-Bromo-N-tert-butyl-2-thiophenesulfonamide is a compound that requires careful handling

due to its potential health effects. The primary hazards associated with this chemical are

irritation to the skin, eyes, and respiratory system.[1][2]
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Hazard Statement Description GHS Classification

H315 Causes skin irritation.[2] Skin Irritation (Category 2)

H319
Causes serious eye irritation.

[2]
Eye Irritation (Category 2A)

H335
May cause respiratory

irritation.[2]

Specific target organ toxicity —

single exposure (Category 3),

Respiratory tract irritation

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment (PPE) is mandatory to minimize

exposure and ensure personal safety when handling 5-Bromo-N-tert-butyl-2-
thiophenesulfonamide. All handling should be conducted in a well-ventilated area, preferably

within a chemical fume hood.[3]
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PPE Category Specifications Rationale

Eye and Face Protection

Chemical splash goggles or

safety glasses with side

shields. A face shield is

recommended when there is a

risk of splashing.[4][5]

To protect eyes from splashes

and dust, which can cause

serious irritation.[2]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene, or

Butyl rubber).[5][6] Gloves

should be inspected before

use and changed immediately

if contaminated.

To prevent skin contact, which

can cause irritation.[2]

Body Protection

A standard laboratory coat is

required. For larger quantities

or when there is a significant

risk of splashing, a chemical-

resistant apron or suit is

recommended.[5]

To protect the skin from

accidental contact and to

prevent contamination of

personal clothing.[5]

Respiratory Protection

All handling of the solid

compound or its solutions

should be performed in a

chemical fume hood to avoid

inhalation of dust or vapors.[3]

If a fume hood is not available

or ventilation is inadequate, a

NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and

particulates should be used.[7]

To prevent respiratory tract

irritation.[2]
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Work Area: Always handle 5-Bromo-N-tert-butyl-2-thiophenesulfonamide in a well-

ventilated area, preferably within a certified chemical fume hood.[3]

Emergency Equipment: Ensure that an eyewash station and safety shower are readily

accessible.

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for this compound.[2]

Handling the Solid Compound
Weighing: When weighing the solid, use a balance inside the fume hood or in a ventilated

enclosure to minimize dust inhalation.

Transfers: Use appropriate tools (spatulas, etc.) to handle the solid. Avoid creating dust.

Preparing Solutions
Solvent Addition: When dissolving the solid, add the solvent slowly to the solid to prevent

splashing.

Container: Use a sealed container for mixing to avoid the release of vapors.

During the Experiment
Monitoring: Continuously monitor the reaction or procedure for any signs of unexpected

events.

Containment: Keep all containers with the chemical tightly closed when not in use.[2]

Post-Handling
Decontamination: Thoroughly clean the work area and any equipment used.

Hand Washing: Wash hands thoroughly with soap and water after handling the chemical,

even if gloves were worn.[2]

Disposal Plan
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The disposal of 5-Bromo-N-tert-butyl-2-thiophenesulfonamide and any contaminated

materials must be handled as hazardous waste in accordance with institutional and local

regulations.

Waste Segregation
Solid Waste: Collect unused or waste 5-Bromo-N-tert-butyl-2-thiophenesulfonamide and

any contaminated disposable materials (e.g., gloves, weighing paper, pipette tips) in a

designated, sealed, and clearly labeled hazardous waste container.[4][8]

Liquid Waste: Collect solutions containing the compound in a separate, compatible, and

clearly labeled hazardous waste container. Do not mix with incompatible waste streams.[8]

Labeling
All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name

"5-Bromo-N-tert-butyl-2-thiophenesulfonamide," and the appropriate hazard warnings

(e.g., "Irritant").[8]

Storage
Store sealed waste containers in a designated and secure satellite accumulation area within

the laboratory until they are collected by the institution's Environmental Health and Safety

(EHS) department or a licensed hazardous waste disposal contractor.[3]

Final Disposal
Arrange for the collection and disposal of the hazardous waste through your institution's EHS

department or a licensed contractor. The preferred method of disposal for such compounds

is typically incineration in a chemical incinerator equipped with a scrubber.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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6. Chemical protective glove, type A, size 8, black, Solidsafety ChemV Full: buy chemically
resistant and robust bromine butyl work glove with viton outer coating as PPE. | M | 081305-
8 [ampri.com]

7. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety
[ehs.ucsf.edu]

8. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Personal protective equipment for handling 5-Bromo-N-
tert-butyl-2-thiophenesulfonamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1272335#personal-protective-equipment-for-
handling-5-bromo-n-tert-butyl-2-thiophenesulfonamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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